Cas no 62322-07-0 (2-Propenal, 3-(2-hydroxy-5-nitrophenyl)-)

• Product name: 2-Propenal, 3-(2-hydroxy-5-nitrophenyl)-
• CAS No: 62322-07-0
• MF: C₉H₇NO₄
• MW: 193.156182527542
• CID: 449384
• PubChem ID: 71387549

2-Propenal, 3-(2-hydroxy-5-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propenal, 3-(2-hydroxy-5-nitrophenyl)-
• 3-(2-hydroxy-5-nitrophenyl)prop-2-enal
• DTXSID50809666
• 62322-07-0
• 2-Hydroxy-5-nitrocinnamaldehyde

• Inchi： InChI=1S/C9H7NO4/c11-5-1-2-7-6-8(10(13)14)3-4-9(7)12/h1-6,12H
• InChI Key： NWPAQPZTYQFWHW-UHFFFAOYSA-N
• SMILES： C1=CC(=C(C=C1[N+](=O)[O-])C=CC=O)O

Computed Properties

• Exact Mass: 193.03751
• Monoisotopic Mass: 193.03750770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 0.9
• Topological Polar Surface Area: 83.1Ų

Experimental Properties

• PSA: 80.44